N,N'-dibenzyl-N''-methylguanidine hydroiodide
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Overview
Description
N,N’-dibenzyl-N’'-methylguanidine hydroiodide: is a chemical compound with the molecular formula C16H20IN3 and a molecular weight of 381.3 g/mol . This compound is widely used in various fields of research and industry due to its unique properties.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of N,N’-dibenzyl-N’'-methylguanidine hydroiodide typically involves the reaction of N,N’-dibenzylguanidine with methyl iodide . The reaction is carried out in an appropriate solvent, such as acetonitrile or ethanol , under reflux conditions. The product is then purified by recrystallization from a suitable solvent.
Industrial Production Methods: In an industrial setting, the production of N,N’-dibenzyl-N’'-methylguanidine hydroiodide follows a similar synthetic route but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
Types of Reactions: N,N’-dibenzyl-N’'-methylguanidine hydroiodide undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as or to form corresponding oxidized products.
Reduction: Reduction reactions can be carried out using reducing agents like or .
Substitution: The compound can undergo nucleophilic substitution reactions with various nucleophiles, leading to the formation of substituted derivatives.
Common Reagents and Conditions:
Oxidation: Potassium permanganate in acidic or neutral medium.
Reduction: Sodium borohydride in methanol or ethanol.
Substitution: Nucleophiles such as amines or thiols in the presence of a base.
Major Products Formed:
Oxidation: Oxidized derivatives of N,N’-dibenzyl-N’'-methylguanidine hydroiodide.
Reduction: Reduced derivatives with modified functional groups.
Substitution: Substituted derivatives with various functional groups.
Scientific Research Applications
N,N’-dibenzyl-N’'-methylguanidine hydroiodide is utilized in several scientific research applications, including:
Chemistry: Used as a reagent in organic synthesis and as a catalyst in various chemical reactions.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored for its potential therapeutic applications in the treatment of various diseases.
Industry: Employed in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.
Mechanism of Action
The mechanism of action of N,N’-dibenzyl-N’'-methylguanidine hydroiodide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors , modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.
Comparison with Similar Compounds
N,N’-dibenzyl-N’'-methylguanidine hydroiodide can be compared with other similar compounds, such as:
N,N’-dibenzylguanidine: Lacks the methyl group, resulting in different chemical and biological properties.
N,N’-dimethylguanidine: Contains two methyl groups, leading to distinct reactivity and applications.
N,N’-dibenzyl-N’'-ethylguanidine: Has an ethyl group instead of a methyl group, affecting its chemical behavior and uses.
The uniqueness of N,N’-dibenzyl-N’'-methylguanidine hydroiodide lies in its specific structural features, which confer unique properties and applications compared to other similar compounds.
Properties
CAS No. |
2071376-34-4 |
---|---|
Molecular Formula |
C16H20IN3 |
Molecular Weight |
381.3 |
Purity |
95 |
Origin of Product |
United States |
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